Cas no 658082-47-4 (7-Isoquinolinecarboxylic acid,2-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1,2-dihydro-1-oxo-)

• Product name: 7-Isoquinolinecarboxylic acid,2-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1,2-dihydro-1-oxo-
• CAS No: 658082-47-4
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 1695862

7-Isoquinolinecarboxylic acid,2-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1,2-dihydro-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 7-Isoquinolinecarboxylic acid,2-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1,2-dihydro-1-oxo-
• 7-Isoquinolinecarboxylic acid, 2-[[4-[(1,1-dimethylethoxy)carbonyl]phenyl]methyl]-1,2-dihydro-1-oxo-

• Inchi： 1S/C22H21NO5/c1-22(2,3)28-21(27)16-6-4-14(5-7-16)13-23-11-10-15-8-9-17(20(25)26)12-18(15)19(23)24/h4-12H,13H2,1-3H3,(H,25,26)
• InChI Key： HCTZGZQJILVYMH-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC(C(O)=O)=C2)C=CN1CC1=CC=C(C(OC(C)(C)C)=O)C=C1

Computed Properties

• Exact Mass: 379.14203

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 601.2±55.0 °C(Predicted)
• PSA: 83.91
• pka: 3.92±0.20(Predicted)